Cas no 863031-21-4 (Azilsartan medoxomil)

• Product Name: Azilsartan medoxomil
• CAS No: 863031-21-4
• MF: C₃₀H₂₄N₄O₈
• MW: 568.533567428589
• MDL: MFCD22199532
• CID: 821998
• PubChem ID: 135409642
• Update Time: 2025-11-07

Azilsartan medoxomil Chemical and Physical Properties

Names and Identifiers

• Azilsartan medoxomil
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-3-[[4-[2-(5-oxo-4H-1,2,4-+oxadiazol-3-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• Azilsartan Kamedoxomil
• TAK491
• TAK-491
• Edarbi
• TAK 491
• Azilsartan (medoxomil)
• LL0G25K7I2
• 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]Methyl]-2-ethoxy-1H-benziMidazole-7-carboxylic acid (5-Methyl-2-oxo-1,3-dioxol-4-yl)Methyl ester
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-{[2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl}-1-benzimidazole-7-carboxylate
• Azilsartan medoxomil [USAN:IN
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-[[2′-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylate
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• Ipreziv
• D08067
• (5-Methyl-2-Oxo-1,3-Dioxol-4-Yl)Methyl 2-Ethoxy-1-{[2'-(5-Oxo-4,5-Dihydro-1,2,4-Oxadiazol-3 -Yl)Biphenyl-4-Yl]Methyl}-1H-Benzimidazole-7-Carboxylate
• CHEMBL2028661
• BCP03898
• CHEBI:68845
• CS-1369
• azilsartan-medoxomil
• AZILSARTAN MEDOXOMIL [VANDF]
• Azilsartan Medoxomil (TAK-491)
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylate
• AS-57282
• SW219494-1
• W-203965
• Azilsartan medoxomil?
• AZILSARTAN MEDOXOMIL [MI]
• AZILSARTAN MEDOXOMIL [INN]
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-{[2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylate
• azilsartanum medoxomilum
• GTPL6900
• s3057
• Azilsartan medoxomil (USAN)
• QJFSABGVXDWMIW-UHFFFAOYSA-N
• 1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester1H- Benzimidazole-7-carboxylic acid
• UNII-LL0G25K7I2
• AKOS007930700
• CCG-270084
• Azilsartan medoxomil [USAN:INN]
• azilsartan medoxomilo
• AZILSARTAN MEDOXOMIL [WHO-DD]
• NS00098965
• SB19560
• Q1087888
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-3-[[4-[2-(5-oxo-4H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• HMS3651H18
• EN300-7358109
• MFCD19443688
• BRD-K25723200-001-03-5
• AZILSARTAN MEDOXOMIL [ORANGE BOOK]
• AB01566809_01
• DB08822
• BRD-K25723200-001-02-7
• (5-METHYL-2-OXO-1,3-DIOXOL-4-YL)METHYL 2-ETHOXY-1-((2'-(5-OXO-2,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)BIPHENYL-4-YL)METHYL)-1H-BENZIMIDAZOLE-7-CARBOXYLATE
• 863031-21-4
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-((2'-(5-oxo-4,5-dihydro-1,2,4- oxadiazol-3-yl)biphenyl-2-yl)methyl)-1H-benzo(d)imidazole-7-carboxylate
• SCHEMBL683374
• 1H-Benzimidazole-7-carboxylic acid, 1-((2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)(1,1'-biphenyl)-4-yl)methyl)-2-ethoxy-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• 1H-Benzimidazole-7-carboxylic acid, 1-[[2'-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester; (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 2-ethoxy-1-[[2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methyl]-1H-benzimidazole-7-carboxylate; Azilsartan Medoxomil; TAK 491
• BRD-K25723200-237-01-9
• 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-1H-benzimidazole-7-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl
• DTXSID10235482
• (5-methyl-2-oxo-2H-1,3-dioxol-4-yl)methyl 2-ethoxy-1-{[2'-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylate
• AZILSARTAN MEDOXOMIL [MART.]
• HY-14736
• Azilsartan medoxomil [USAN]

• MDL： MFCD22199532
• Inchi： 1S/C30H24N4O8/c1-3-38-28-31-23-10-6-9-22(27(35)39-16-24-17(2)40-30(37)41-24)25(23)34(28)15-18-11-13-19(14-12-18)20-7-4-5-8-21(20)26-32-29(36)42-33-26/h4-14H,3,15-16H2,1-2H3,(H,32,33,36)
• InChI Key： QJFSABGVXDWMIW-UHFFFAOYSA-N
• SMILES： O=C1OC(COC(C2C3=C(N=C(N3CC3C=CC(C4C(C5NC(=O)ON=5)=CC=CC=4)=CC=3)OCC)C=CC=2)=O)=C(C)O1

Computed Properties

• Exact Mass: 568.15941374g/mol
• Monoisotopic Mass: 568.15941374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 4.9

Experimental Properties

• Density: 1.45
• Boiling Point: 748.0±70.0°C at 760 mmHg

Azilsartan medoxomil Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Azilsartan medoxomil

<![CDATA[

Azilsartan Medoxomil: A Comprehensive Overview

Azilsartan medoxomil, with the CAS number 863031-21-4, is a potent angiotensin II receptor blocker (ARB) that has gained significant attention in the medical community for its efficacy in treating hypertension. This compound is the prodrug form of azilsartan, which works by selectively blocking the AT₁ receptors of angiotensin II, thereby preventing vasoconstriction and reducing blood pressure. The development of Azilsartan medoxomil represents a major advancement in antihypertensive therapy, offering improved efficacy and tolerability compared to earlier generations of ARBs.

The chemical structure of Azilsartan medoxomil is designed to enhance bioavailability and pharmacokinetics, ensuring that the active metabolite, azilsartan, is efficiently delivered to target sites. Recent studies have highlighted the compound's ability to provide sustained blood pressure control over a 24-hour period, making it an ideal choice for patients requiring consistent antihypertensive effects. Moreover, its rapid onset of action and long duration of effect contribute to its popularity among healthcare providers.

One of the most notable features of Azilsartan medoxomil is its high receptor affinity, which allows for lower doses to achieve therapeutic effects. This characteristic not only enhances patient compliance but also minimizes the risk of adverse effects. Clinical trials have demonstrated that Azilsartan medoxomil is well-tolerated by most patients, with a favorable safety profile that includes minimal side effects such as dizziness or headache.

In terms of pharmacodynamics, Azilsartan medoxomil exhibits a unique mechanism of action that distinguishes it from other ARBs. By selectively blocking the AT₁ receptors without affecting the AT₂ receptors, it avoids potential off-target effects associated with non-selective agents. This selectivity contributes to its superior efficacy in reducing both systolic and diastolic blood pressure, particularly in patients with resistant hypertension.

Recent research has explored the potential of Azilsartan medoxomil in combination therapies for hypertension management. Studies suggest that combining this ARB with other antihypertensive agents, such as diuretics or calcium channel blockers, can significantly enhance blood pressure control without increasing adverse effects. These findings underscore the versatility of Azilsartan medoxomil in addressing the diverse needs of hypertensive patients.

The development of Azilsartan medoxomil also reflects advancements in drug delivery systems. Its prodrug design ensures optimal absorption and conversion into the active metabolite, azilsartan, within the body. This approach not only improves bioavailability but also reduces interpatient variability in drug response, making it a more reliable treatment option.

In conclusion, Azilsartan medoxomil, with its CAS number 863031-21-4, stands as a landmark innovation in hypertension therapy. Its potent antihypertensive effects, favorable safety profile, and versatile application make it an essential component of modern cardiovascular treatment regimens. As ongoing research continues to uncover new insights into its mechanisms and therapeutic potential, Azilsartan medoxomil remains at the forefront of antihypertensive medications. ]]>